Cas no 1804953-39-6 (Ethyl 3-cyano-2-hydroxymethyl-4-methoxyphenylacetate)

• Product Name: Ethyl 3-cyano-2-hydroxymethyl-4-methoxyphenylacetate
• CAS No: 1804953-39-6
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 4944640
• Update Time: 2025-06-13

Ethyl 3-cyano-2-hydroxymethyl-4-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-hydroxymethyl-4-methoxyphenylacetate

• Inchi： 1S/C13H15NO4/c1-3-18-13(16)6-9-4-5-12(17-2)10(7-14)11(9)8-15/h4-5,15H,3,6,8H2,1-2H3
• InChI Key： FVHJBYNETGHGIJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(CC(=O)OCC)=C(CO)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 322
• XLogP3: 0.9
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 3-cyano-2-hydroxymethyl-4-methoxyphenylacetate

Ethyl 3-cyano-2-hydroxymethyl-4-methoxyphenylacetate (CAS No. 1804953-39-6): A Comprehensive Overview

Ethyl 3-cyano-2-hydroxymethyl-4-methoxyphenylacetate (CAS No. 1804953-39-6) is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique structural features, which include a cyano group, a hydroxymethyl group, and a methoxy substituent. These functional groups contribute to its diverse chemical properties and reactivity, making it an intriguing subject for both academic research and industrial applications.

The cyano group in Ethyl 3-cyano-2-hydroxymethyl-4-methoxyphenylacetate is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. This group is often utilized in the synthesis of nitriles and their derivatives, which have applications in the production of pharmaceuticals and agrochemicals. Recent studies have highlighted the role of cyano-containing compounds in the development of novel drugs with improved pharmacological profiles.

The hydroxymethyl group adds another layer of complexity to the molecule. This functional group can participate in various chemical reactions, such as esterification, etherification, and oxidation. In the context of Ethyl 3-cyano-2-hydroxymethyl-4-methoxyphenylacetate, the hydroxymethyl group can serve as a reactive site for further functionalization, enabling the synthesis of more complex molecules with tailored properties. Research in this area has shown that hydroxymethyl groups can enhance the solubility and bioavailability of compounds, making them valuable in drug design.

The presence of a methoxy substituent on the phenyl ring further modulates the electronic properties of Ethyl 3-cyano-2-hydroxymethyl-4-methoxyphenylacetate. Methoxy groups are known to be electron-donating, which can affect the reactivity and stability of the molecule. In pharmaceutical research, methoxy-substituted compounds have been explored for their potential as antioxidants and anti-inflammatory agents. The combination of the methoxy group with other functional groups in Ethyl 3-cyano-2-hydroxymethyl-4-methoxyphenylacetate may lead to new insights into its biological activity.

In terms of synthetic routes, Ethyl 3-cyano-2-hydroxymethyl-4-methoxyphenylacetate can be prepared through various methods, including condensation reactions and nucleophilic substitutions. One common approach involves the reaction of a suitable phenol derivative with an appropriate acetylating agent followed by subsequent functionalization steps to introduce the cyano and hydroxymethyl groups. Recent advancements in green chemistry have also led to more environmentally friendly synthetic strategies, which minimize waste and reduce energy consumption.

The potential applications of Ethyl 3-cyano-2-hydroxymethyl-4-methoxyphenylacetate are vast. In the pharmaceutical industry, this compound has been investigated for its use as an intermediate in the synthesis of drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising antitumor activity against certain cancer cell lines. Additionally, its unique structure makes it a valuable building block for developing new materials with enhanced mechanical and thermal properties.

From a materials science perspective, Ethyl 3-cyano-2-hydroxymethyl-4-methoxyphenylacetate can be incorporated into polymers to improve their performance characteristics. The cyano group can enhance mechanical strength and thermal stability, while the hydroxymethyl group can facilitate cross-linking reactions to create more robust materials. These properties make it an attractive candidate for applications in coatings, adhesives, and composite materials.

In conclusion, Ethyl 3-cyano-2-hydroxymethyl-4-methoxyphenylacetate (CAS No. 1804953-39-6) is a multifaceted compound with significant potential across multiple disciplines. Its unique combination of functional groups offers a wide range of chemical reactivity and physical properties, making it a valuable asset for both academic research and industrial applications. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.